Cas no 207671-50-9 (Rutin hydrate)

Rutin hydrate structure
Rutin hydrate structure
Product Name:Rutin hydrate
CAS No:207671-50-9
MF:C27H32O17
MW:628.532790184021
MDL:MFCD01319140
CID:890904
PubChem ID:87575608
Update Time:2025-04-19

Rutin hydrate Chemical and Physical Properties

Names and Identifiers

    • RUTIN HYDRATE 95
    • RUTIN HYDRATE
    • RUTIN
    • rutoside
    • Phytomelin
    • Quercetin 3-rutinoside
    • Eldrin
    • Birutan
    • Myrticolorin
    • Venoruton
    • Bioflavonoid
    • Tanrutin
    • Osyritrin
    • Paliuroside
    • Rutine
    • Rutozyd
    • 3-Rutinosyl quercetin
    • Rutin trihydrate
    • 3-Rhamnoglucosylquercetin
    • Quercetin 3-O-rutinoside
    • Rutosidum
    • Rutosido
    • Rutinum
    • Globularicitrin
    • Quercetin-3-rutinoside
    • Rutabion
    • Violaquercitrin
    • Globulariacitrin
    • Melin
    • Rutinic acid
    • Birutan Forte
    • Birutin
    • Quercetin rhamnoglucosine
    • Quercetin-3beta-rutinoside
    • Oxyritin
    • Rutosid
    • Ilixanthin
    • Rutinion
    • Rutoside hydrate
    • Quercetin 3-O-rutinoside hydrate
    • Rutin trihydrate, >=90% (HPLC)
    • Rutoside trihydrate
    • D96045
    • NLLBWFFSGHKUSY-JPRRWYCFSA-N
    • D00190
    • Q27288087
    • RF4N03853G
    • AKOS025310161
    • 4H-1-BENZOPYRAN-4-ONE, 3-((6-O-(6-DEOXY-.ALPHA.-L-MANNOPYRANOSYL)-.BETA.-D-GLUCOPYRANOSYL)OXY)-2-(3,4-DIHYDROXYPHENYL)-5,7-DIHYDROXY-, TRIHYDRATE
    • (+)-Rutin trihydrate, 95%
    • UNII-RF4N03853G
    • Rutin trihydrate, analytical standard
    • Rutin trihydrate, primary pharmaceutical reference standard
    • Rutin hydrate (Rutoside hydrate; Quercetin 3-O-rutinoside hydrate)
    • 2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-3-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-4-onetrihydrate
    • RUTIN HYDRATE [JAN]
    • RUTOSIDE TRIHYDRATE [EP MONOGRAPH]
    • DA-77593
    • Rutin trihydrate 1000 microg/mL in Acetonitrile
    • 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-({[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy}methyl)oxan-2-yl]oxy}-4H-chromen-4-one trihydrate
    • Rutin (hydrate)
    • Rutin hydrate (JAN)
    • 4H-1-Benzopyran-4-one, 3-((6-O-(6-deoxy-alpha-l-mannopyranosyl)-beta-D-glucopyranosyl)oxy)-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-, trihydrate
    • 207671-50-9
    • Rutoside trihydrate [EP]
    • RUTOSIDE TRIHYDRATE [WHO-DD]
    • DA-77592
    • Rutin (trihydrate)
    • 250249-75-3
    • 2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-3-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-4-one trihydrate
    • Rutin trihydrate, United States Pharmacopeia (USP) Reference Standard
    • DTXSID50179735
    • 2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-3-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-
    • CS-W013791
    • Rutoside trihydrate, European Pharmacopoeia (EP) Reference Standard
    • Quercetin-3-rutinoside trihydrate
    • HY-W013075
    • 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one;trihydrate
    • GS-3606
    • Rutin hydrate
    • MDL: MFCD01319140
    • Inchi: 1S/C27H30O16.H2O/c1-8-17(32)20(35)22(37)26(40-8)39-7-15-18(33)21(36)23(38)27(42-15)43-25-19(34)16-13(31)5-10(28)6-14(16)41-24(25)9-2-3-11(29)12(30)4-9;/h2-6,8,15,17-18,20-23,26-33,35-38H,7H2,1H3;1H2/t8-,15+,17-,18+,20+,21-,22+,23+,26+,27-;/m0./s1
    • InChI Key: PGHSKTKIQIBATG-ZAAWVBGYSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)O)O)O)OC1C(C2C(=CC(=CC=2OC=1C1C=CC(=C(C=1)O)O)O)O)=O.O

Computed Properties

  • Exact Mass: 664.18500
  • Monoisotopic Mass: 628.16394955g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 6
  • Complexity: 1020
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 266

Experimental Properties

  • Color/Form: Solids
  • Density: Not available
  • Melting Point: Not available
  • Boiling Point: Not available
  • Flash Point: Not available
  • Solubility: pyridine: soluble50mg/mL
  • PSA: 297.12000
  • LogP: -1.88000
  • Merck: 8304
  • Solubility: Not determined
  • Vapor Pressure: Not available

Rutin hydrate Security Information

  • Signal Word:warning
  • Hazard Statement: H303+H313+H333
  • Warning Statement: P264+P280+P305+P351+P338+P337+P313
  • Hazard Category Code: 22
  • Safety Instruction: H303+H313+H333
  • Regulatory Condition Code:Class Q (sugars, alkaloids, antibiotics, hormones)
  • RTECS:VM2975000
  • Hazardous Material Identification: Xn
  • Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.

Rutin hydrate Pricemore >>

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